Cas no 2219368-63-3 (1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 2219368-63-3
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 5194133
• PubChem ID: 137952336
• Update Time: 2025-10-28

1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 1-propyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• starbld0032212

• Inchi： 1S/C12H17N.ClH/c1-2-5-12-11-7-4-3-6-10(11)8-9-13-12;/h3-4,6-7,12-13H,2,5,8-9H2,1H3;1H
• InChI Key： SMFVQGNTCZAURX-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2C=CC=CC=2C1CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Topological Polar Surface Area: 12

Additional information on 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

1-Propyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride: A Comprehensive Overview

1-Propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 2219368-63-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and have been extensively studied for their roles in various physiological processes.

The chemical structure of 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride consists of a tetrahydroisoquinoline core with a propyl group attached to the nitrogen atom. The presence of the propyl group imparts specific pharmacological properties that distinguish it from other members of the tetrahydroisoquinoline family. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Recent research has highlighted the potential of 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride in several therapeutic areas. One notable area is its role as a potential analgesic agent. Studies have shown that this compound exhibits significant analgesic effects by interacting with specific receptors in the central nervous system (CNS). The mechanism of action involves modulation of neurotransmitter release and receptor activation, which can help alleviate pain without the adverse effects associated with traditional analgesics.

In addition to its analgesic properties, 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and neurotoxicity. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been studied to understand its bioavailability and metabolism. Research indicates that it is well-absorbed following oral administration and has a favorable distribution profile. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with metabolites being excreted via urine and feces. This metabolic pathway ensures that the compound remains active for an extended period while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse events reported. These findings provide a strong foundation for further clinical development and potential market approval.

The synthetic route for producing 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves several well-established chemical reactions. The process typically starts with the condensation of an appropriate amine with a ketone or aldehyde to form an imine intermediate. This intermediate is then reduced to form the tetrahydroisoquinoline core. Subsequent alkylation with a propyl halide yields the final product. The overall yield and purity of the compound can be optimized by carefully controlling reaction conditions such as temperature, pressure, and solvent selection.

In conclusion, 1-propyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 2219368-63-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play a significant role in advancing medical treatments for various conditions.